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Compound of Interest

Compound Name: 5-(Iodomethyl)-2-furaldehyde

CAS No.: 76154-40-0

Cat. No.: B12657712

Get Quote

Introduction
5-(Iodomethyl)-2-furaldehyde is a key heterocyclic building block in organic synthesis,

particularly valued in the development of novel pharmaceutical and agrochemical agents. Its

furan scaffold, substituted with both a reactive iodomethyl group and an aldehyde, offers a

versatile platform for a variety of chemical transformations. A thorough understanding of its

spectroscopic properties is paramount for reaction monitoring, quality control, and structural

elucidation of its downstream derivatives.

This technical guide provides an in-depth analysis of the predicted spectroscopic data for 5-
(Iodomethyl)-2-furaldehyde, including Mass Spectrometry (MS), Infrared (IR) Spectroscopy,

and Nuclear Magnetic Resonance (NMR) Spectroscopy. In the absence of readily available,

published experimental spectra for this specific molecule, this guide synthesizes data from

closely related analogs and foundational spectroscopic principles to offer a robust predictive

characterization.
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Molecular Structure and Key Features
The structure of 5-(Iodomethyl)-2-furaldehyde comprises a furan ring with an aldehyde group

at the C2 position and an iodomethyl group at the C5 position. This arrangement dictates the

electronic environment of each atom and, consequently, its spectroscopic signature.

Figure 1. Molecular structure of 5-(Iodomethyl)-2-furaldehyde.

Mass Spectrometry (MS)
The mass spectrum of 5-(Iodomethyl)-2-furaldehyde is predicted to exhibit a distinct

fragmentation pattern, primarily influenced by the labile carbon-iodine bond.

Predicted Mass Spectrometry Data

m/z Predicted Fragment Interpretation

236 [C₆H₅IO₂]⁺ Molecular ion (M⁺)

127 [I]⁺

Iodine cation, resulting from

the facile cleavage of the C-I

bond.

109 [C₆H₅O₂]⁺

Loss of iodine radical from the

molecular ion. This is expected

to be a prominent peak.

81 [C₅H₅O]⁺
Fragmentation of the furan

ring.

39 [C₃H₃]⁺ Further fragmentation.

Interpretation:

The molecular ion peak is expected at an m/z of 236, corresponding to the molecular weight of

the compound. Due to the weak C-I bond, a very prominent fragmentation pathway is the loss

of the iodine atom. This would result in a significant peak at m/z 109, representing the [M-I]⁺

fragment. Another characteristic peak would be at m/z 127, corresponding to the iodine cation

itself. Further fragmentation of the furan ring would lead to smaller fragments at m/z 81 and 39.
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Unlike compounds containing chlorine or bromine, iodine has only one major isotope, so no

significant M+2 peak is expected.
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Figure 2. Predicted mass fragmentation pathway for 5-(Iodomethyl)-2-furaldehyde.

Infrared (IR) Spectroscopy
The IR spectrum will be dominated by absorptions from the aldehyde and the furan ring, with a

characteristic band for the C-I bond.

Predicted Infrared Spectroscopy Data

Wavenumber (cm⁻¹) Intensity Assignment

~3120 Medium C-H stretching (furan ring)

~2850, ~2750 Weak-Medium C-H stretching (aldehyde)

~1675 Strong C=O stretching (aldehyde)

~1570, ~1460 Medium C=C stretching (furan ring)

~1020 Strong C-O-C stretching (furan ring)

~500-600 Medium C-I stretching

Interpretation:

The most prominent peak in the IR spectrum is expected to be the strong C=O stretch of the

aldehyde group, appearing around 1675 cm⁻¹. The C-H stretching vibrations of the furan ring

will likely be observed around 3120 cm⁻¹. The aldehyde C-H stretch typically shows two
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weaker bands around 2850 cm⁻¹ and 2750 cm⁻¹. The characteristic C=C stretching vibrations

of the furan ring are predicted to appear in the 1570-1460 cm⁻¹ region. A strong absorption

around 1020 cm⁻¹ is characteristic of the C-O-C stretching of the furan ring. The C-I stretching

vibration is expected in the lower frequency region, typically between 500 and 600 cm⁻¹.[1][2]

Nuclear Magnetic Resonance (NMR) Spectroscopy
The NMR spectra provide detailed information about the hydrogen and carbon framework of

the molecule.

¹H NMR Spectroscopy
Predicted ¹H NMR Data (500 MHz, CDCl₃)

Chemical Shift (δ,

ppm)
Multiplicity Integration Assignment

~9.65 Singlet 1H H-aldehyde

~7.30 Doublet 1H H-3

~6.50 Doublet 1H H-4

~4.50 Singlet 2H -CH₂I

Interpretation:

The aldehyde proton is the most deshielded and is expected to appear as a singlet far

downfield, around 9.65 ppm. The two protons on the furan ring, H-3 and H-4, will appear as

doublets due to coupling with each other. H-3, being adjacent to the electron-withdrawing

aldehyde group, is expected to be more deshielded (~7.30 ppm) than H-4 (~6.50 ppm). The

protons of the iodomethyl group (-CH₂I) are expected to appear as a singlet around 4.50 ppm.

The chemical shift is influenced by the electronegativity of the iodine atom.

¹³C NMR Spectroscopy
Predicted ¹³C NMR Data (125 MHz, CDCl₃)
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Chemical Shift (δ, ppm) Assignment

~178 C=O (aldehyde)

~158 C-5

~153 C-2

~125 C-3

~112 C-4

~5 -CH₂I

Interpretation:

The carbonyl carbon of the aldehyde will be the most downfield signal, predicted around 178

ppm. The furan ring carbons attached to substituents (C-2 and C-5) will be more deshielded

than the other two (C-3 and C-4). C-5, attached to the iodomethyl group, is expected around

158 ppm, while C-2, attached to the aldehyde, is predicted around 153 ppm. The C-3 and C-4

carbons are expected to appear at approximately 125 ppm and 112 ppm, respectively. The

carbon of the iodomethyl group (-CH₂I) will be significantly shielded due to the "heavy atom

effect" of iodine and is predicted to appear at a very upfield chemical shift, around 5 ppm.

Experimental Protocols
The following are generalized protocols for acquiring the spectroscopic data described above.

Instrument parameters should be optimized for the specific sample and equipment used.

Mass Spectrometry (Electron Ionization - EI)
Sample Preparation: Dissolve a small amount of 5-(Iodomethyl)-2-furaldehyde in a volatile

organic solvent (e.g., methanol or dichloromethane).

Instrumentation: Introduce the sample into the mass spectrometer via a direct insertion

probe or a gas chromatograph inlet.

Data Acquisition: Use a standard electron ionization energy of 70 eV. Acquire the mass

spectrum over a mass range of m/z 30-300.
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Infrared Spectroscopy (Attenuated Total Reflectance -
ATR)

Sample Preparation: Place a small amount of the solid 5-(Iodomethyl)-2-furaldehyde
directly onto the ATR crystal.

Instrumentation: Use a Fourier-transform infrared (FTIR) spectrometer equipped with an ATR

accessory.

Data Acquisition: Acquire the spectrum over the range of 4000-400 cm⁻¹. Co-add 16-32

scans to improve the signal-to-noise ratio.

Nuclear Magnetic Resonance Spectroscopy
Sample Preparation: Dissolve approximately 5-10 mg of 5-(Iodomethyl)-2-furaldehyde in

~0.6 mL of deuterated chloroform (CDCl₃) in a 5 mm NMR tube. Add a small amount of

tetramethylsilane (TMS) as an internal standard (0.00 ppm).

Instrumentation: Use a high-field NMR spectrometer (e.g., 500 MHz).

Data Acquisition:

¹H NMR: Acquire a one-dimensional proton spectrum with a sufficient number of scans to

obtain a good signal-to-noise ratio.

¹³C NMR: Acquire a proton-decoupled ¹³C spectrum. A larger number of scans will be

necessary due to the lower natural abundance of ¹³C.

Conclusion
This technical guide provides a detailed predictive analysis of the mass spectrometry, infrared

spectroscopy, and nuclear magnetic resonance spectroscopy data for 5-(Iodomethyl)-2-
furaldehyde. By leveraging data from analogous structures and fundamental spectroscopic

principles, this guide offers researchers and drug development professionals a valuable

resource for the identification and characterization of this important synthetic intermediate. The

provided protocols serve as a starting point for obtaining high-quality experimental data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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